2-(1,3-Benzodioxol-5-yl)-5-methoxy-8-quinolinyl methyl ether

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5,8-dimethoxyquinoline
• InChI: InChI=1S/C18H15NO4/c1-20-14-7-8-16(21-2)18-12(14)4-5-13(19-18)11-3-6-15-17(9-11)23-10-22-15/h3-9H,10H2,1-2H3
• InChI Key: ZXFPTHSTAZIDFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC(=NC2=C(C=C1)OC)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 860784-11-8

Description

2-(1,3-Benzodioxol-5-yl)-5-methoxy-8-quinolinyl methyl ether is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.321. The purity is usually 95%.
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Scientific Research Applications

1. Biomonitoring and Exposure Assessment

Biomonitoring studies focus on assessing human exposure to various chemicals by analyzing metabolites in biological samples. For instance, Stillwell et al. (1999) developed a biomonitoring procedure to analyze and quantify the N2-glucuronide conjugate of 2-hydroxyamino-3,8-dimethylimidazo[4,5-f]quinoxaline in human urine, providing a method to assess exposure to heterocyclic aromatic amines from cooked meat Stillwell et al., 1999.

2. Environmental and Occupational Health

Studies in this domain focus on the impact of various compounds on human health, particularly in occupational settings. For example, Rota et al. (2018) explored the effect of benzene and methyl tert-butyl ether (MTBE) on epigenetic and transcriptional alterations in DNA repetitive elements among petrol station workers, showing the significance of environmental exposure to specific chemicals in inducing biological changes Rota et al., 2018.

3. Pharmacokinetics and Toxicology

These studies provide insights into the absorption, distribution, metabolism, and excretion (ADME) of compounds, which are crucial for understanding their overall effects on the body. Nihlen et al. (1998) conducted a study on the toxicokinetics of MTBE in humans to evaluate its uptake, distribution, metabolism, and elimination, providing a comprehensive profile of the compound's behavior in the human body Nihlen et al., 1998.

Mechanism of Action

Target of Action

Similar compounds have been found to targetGlycogen synthase kinase-3 beta (GSK-3β) . GSK-3β is a constitutively active protein kinase that acts as a negative regulator in the hormonal control of glucose homeostasis, Wnt signaling, and regulation of transcription factors and microtubules .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to changes in cellular processes such as glucose homeostasis, wnt signaling, and regulation of transcription factors and microtubules .

Biochemical Pathways

Based on the target of similar compounds, it can be inferred that the compound may affect pathways related to glucose homeostasis, wnt signaling, and regulation of transcription factors and microtubules .

Result of Action

Similar compounds have been found to cause changes in cellular processes such as glucose homeostasis, wnt signaling, and regulation of transcription factors and microtubules .